Cas no 78435-18-4 ([1,1'-Biphenyl]-4-ol, 4'-(octyloxy)-)

• Product Name: [1,1'-Biphenyl]-4-ol, 4'-(octyloxy)-
• CAS No: 78435-18-4
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 534456
• PubChem ID: 10494329
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol, 4'-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-(octyloxy)-
• 4-(4-octoxyphenyl)phenol
• 4-hydroxy-4'-octyloxybiphenyl
• 4-octyloxy-4'-hydroxybiphenyl
• 78435-18-4
• 4-hydroxy-4'-octyloxy-biphenyl
• 4'-hydroxy-4-octyloxy-biphenyl
• SCHEMBL7736934
• DTXSID70440873
• 4'-n-octyloxy-4-hydroxybiphenyl
• VKMLCPHQDWRURW-UHFFFAOYSA-N
• AKOS024390257
• 4'-octyloxybiphenyl-4-ol
• 4-hydroxy-4'-n-octyloxybiphenyl
• 4'-Octyloxy-biphenyl-4-ol

• Inchi： 1S/C20H26O2/c1-2-3-4-5-6-7-16-22-20-14-10-18(11-15-20)17-8-12-19(21)13-9-17/h8-15,21H,2-7,16H2,1H3
• InChI Key： VKMLCPHQDWRURW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(=CC=2)O)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 298.193280068g/mol
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 29.5Ų